Viaspan

Specification

• CAS No.: 306277-70-3
• Molecular Formula: C18H32O16; MgO4S; C22H44O17; C12H22O12; C10H17N3O6S; C5H4N4O; K3O4P; C10H13N5O4
• Molecular Weight: 504.438
• IUPAC Name: 4-O-beta-galactopyranosyl-D-gluconic acid; Potassium phosphate; Magnesium sulfate; (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-3,4,5-triol; (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; (2S)-2-Amino-4-{[(1R)-1-[(carboxymethyl)carbamoyl]-2-sulfanylethyl]carbamoyl}butanoic acid; 1,5-dihydro-4H-pyrazolo [3,4-d]pyrimidin-4-one; (2S,3R,4S,5R,6R)-6-(Hydroxymethyl)oxane-2,3,4,5-tetrol;2-[[(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(2-hydroxyethoxy)oxan-2-yl]methoxy]ethanol
• Standard InChI: InChI=1S/C18H32O16.C16H32O11.C12H22O12.C10H13N5O4.C10H17N3O6S.C6H12O6.C5H4N4O.3K.Mg.H3O4P.H2O4S/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18;1-11(21)26-10-12-13(22-6-2-17)14(23-7-3-18)15(24-8-4-19)16(27-12)25-9-5-20;13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10;11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16;7-1-2-3(8)4(9)5(10)6(11)12-2;10-5-3-1-8-9-4(3)6-2-7-5;;;;;2*1-5(2,3)4/h5-17,19-29H,1-4H2;11-21H,2-10H2,1H3;3-10,12-20H,1-2H2,(H,21,22);2-4,6-7,10,16-18H,1H2,(H2,11,12,13);5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19);2-11H,1H2;1-2H,(H2,6,7,8,9,10);;;;;(H3,1,2,3,4);(H2,1,2,3,4)/q;;;;;;;3*+1;+2;;/p-5/t5-,6-,7-,8+,9-,10-,11+,12+,13-,14-,15+,16+,17-,18+;11-,12+,13-,14-,15+,16-;3-,4-,5+,6+,7-,8-,9-,10-,12+;4-,6-,7-,10-;5-,6-;;;;;;;;/m10110......../s1
• Standard InChI Key: AUKCDCIYOMVDTP-ZFSDGVPGSA-I
• SMILES: O[C@H]1[C@H](N2C=NC3=C(N)N=CN=C23)O[C@H](CO)[C@H]1O.O[C@H]([C@H]([C@@H]([C@@H](CO)O)O[C@H]4[C@@H]([C@H]([C@H]([C@@H](CO)O4)O)O)O)O)C(O)=O.O=P([O-])([O-])[O-].O=S([O-])([O-])=O.OC5OC(CO)C(O)C(O)C5O.C[C@@H](O)OC[C@H]6O[C@H](OCCO)[C@H](OCCO)[C@@H](OCCO)[C@H]6OCCO.O=C7C8=C(NN=C8)N=CN7.O=C(O)[C@@H](N)CCC(N[C@H](C(NCC(O)=O)=O)CS)=O.O[C@H]9[C@@H](O[C@]%10(CO)O[C@H](CO)[C@@H](O)[C@@H]%10O)O[C@H](CO[C@H]%11O[C@H](CO)[C@H](O)[C@H](O)[C@H]%11O)[C@@H](O)[C@@H]9O.[K+].[K+].[K+].[Mg+2]
• Appearance: Solid powder

Introduction

Historical Development and Significance

Origins and Development

Viaspan emerged as the first thoughtfully designed solution specifically created for organ transplantation purposes. Initially developed for pancreas preservation in the late 1980s, it quickly demonstrated superior preservation capabilities compared to its predecessors. The solution was revolutionary as it became the first intracellular-like preservation medium, marking a significant advancement in transplantation medicine. Belzer and Southard's work represented a paradigm shift in how organs were preserved during the critical transport period.

Composition and Formulation

Chemical Components and Concentrations

Viaspan contains a precisely balanced formulation of components, each serving specific protective functions during organ preservation. The solution contains the following key ingredients with their respective concentrations:

• Potassium lactobionate: 100 mM

• KH₂PO₄: 25 mM

• MgSO₄: 5 mM

• Raffinose: 30 mM

• Adenosine: 5 mM

• Glutathione: 3 mM

• Allopurinol: 1 mM

• Hydroxyethyl starch: 50 g/L

This precise formulation creates an optimal environment for organ preservation by addressing multiple physiological needs simultaneously.

Purpose of Key Components

Each component in Viaspan serves a specific function in maintaining organ viability during preservation:

• Potassium lactobionate and raffinose: These compounds maintain osmotic concentration using metabolically inert substances rather than glucose, preventing cellular swelling while avoiding metabolic byproducts.

• Hydroxyethyl starch (HES): This component acts as a colloidal oncotic agent that prevents edema during cold storage, maintaining appropriate cellular hydration.

• Glutathione: Functions as an antioxidant that helps reduce oxidative stress during storage.

• Adenosine: Provides energy substrate for cellular metabolism during preservation.

• Allopurinol: Acts as a xanthine oxidase inhibitor to prevent free radical generation.

The formulation represents a carefully balanced approach to addressing multiple aspects of cellular preservation simultaneously.

Guiding Principles and Mechanism of Action

Fundamental Preservation Principles

The development of Viaspan was guided by several key principles that revolutionized organ preservation:

• The solution maintains osmotic concentration through metabolically inert substances (lactobionate and raffinose) rather than glucose, preventing harmful metabolic byproducts.

• Hydroxyethyl starch prevention of cellular edema ensures organ architecture remains intact during preservation.

• The formulation includes multiple substances specifically designed to scavenge free radicals, along with steroids and insulin to support cellular integrity.

These principles collectively addressed previous limitations in organ preservation solutions, creating a comprehensive approach to maintaining cellular viability.

Physiological Effects During Preservation

Viaspan works through multiple mechanisms to preserve organ function during cold storage. The solution creates an environment that minimizes cellular damage through:

• Maintaining appropriate ionic balance through its carefully calibrated electrolyte composition

• Preventing cellular swelling through its oncotic properties

• Reducing free radical damage through antioxidant components

• Supporting cellular metabolism during the preservation period

• Maintaining appropriate pH levels (7.4) that optimize cellular function

The solution's effectiveness stems from its comprehensive approach that addresses multiple cellular needs simultaneously during the preservation period.

Applications in Organ Transplantation

Specific Organ Applications

Viaspan has demonstrated remarkable versatility in preserving multiple organ types:

• Liver transplantation: The solution has been extensively utilized for liver preservation, demonstrating exceptional capacity to maintain hepatic viability during cold storage.

• Kidney transplantation: Viaspan has become the standard preservation solution for kidneys, enabling longer preservation times with maintained function.

• Pancreas preservation: Originally developed for pancreatic preservation, Viaspan continues to excel in maintaining pancreatic tissue viability.

• Cardiac applications: The solution has also been successfully employed for heart preservation, though specialized cardiac preservation solutions are sometimes preferred.

This versatility across different organ systems highlights the solution's broad efficacy in transplantation medicine.

Preservation Duration Capabilities

One of Viaspan's most significant advantages is its ability to extend the viable preservation period for organs. While specific durations vary by organ type, successful transplantations have been reported after extended cold storage periods. The solution creates a protective environment that significantly extends the window of opportunity for successful transplantation compared to previous preservation methods, addressing a critical limitation in organ transplantation logistics.

Research Findings on Efficacy

Comparative Studies

Research has demonstrated Viaspan's superior performance compared to many alternative preservation solutions. In comparative studies, Viaspan consistently demonstrates strong preservation capabilities:

Storage Media	pH Level	Osmolality (mosmol)
Viaspan	7.4	328
Aloe vera	7.1	321
Gatorade solution	3.2	285
Propolis	7.6	345

The solution's slightly alkaline pH (7.4) and optimized osmolality (328 mosmol) create an environment highly conducive to cellular preservation, outperforming many alternatives in maintaining cellular viability.

Periodontal Cell Viability Studies

Research examining periodontal cell viability across different preservation media demonstrates Viaspan's effectiveness:

Group	Mean Cell Viability (cumm)	Standard Deviation
Viaspan	30.2	4.09
Aloe vera	24.6	3.65
Gatorade solution	14.5	3.72
Propolis	31.4	3.24

In this comparative study, Viaspan demonstrated significantly higher cell viability compared to Aloe vera and Gatorade solution, with only propolis showing slightly higher preservation capabilities. Post-hoc analysis confirmed significant differences between Viaspan and both Aloe vera (p=0.004) and Gatorade solution (p=0.001). These findings substantiate Viaspan's reputation as a gold standard preservation medium.

Time-Dependent Efficacy

Research has also examined Viaspan's ability to maintain cellular viability over extended time periods. Studies have shown that Viaspan maintains higher mean absorbance values (indicating cellular viability) even after 72 hours of preservation compared to most alternative media. This extended preservation capability is critical in transplantation scenarios where longer transport times may be necessary.

Physical and Chemical Properties

Key Characteristics

Viaspan possesses several important physical and chemical properties that contribute to its effectiveness as a preservation solution:

• pH: Viaspan maintains a pH of 7.4, closely matching physiological pH to support cellular function during preservation.

• Osmolality: The solution has an osmolality of 328 mosmol, creating an optimal environment that prevents cellular swelling while maintaining appropriate cellular hydration.

• Temperature requirements: Viaspan is designed for cold storage applications, typically maintained at 4°C to reduce metabolic demands during preservation.

These properties work synergistically to create an optimal preservation environment for organs awaiting transplantation.

Clinical Significance and Implications